N-(t-butoxycarbonyl)glycyl i-butyl carbonate

• Molecular Formula: C12H21NO6
• Molecular Weight: 275.30 g/mol
• IUPAC Name: 2-methylpropoxycarbonyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate
• InChI: InChI=1S/C12H21NO6/c1-8(2)7-17-11(16)18-9(14)6-13-10(15)19-12(3,4)5/h8H,6-7H2,1-5H3,(H,13,15)
• InChI Key: CBNLTGNWRXVGTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(=O)OC(=O)CNC(=O)OC(C)(C)C

Description

N-(t-butoxycarbonyl)glycyl i-butyl carbonate is a useful research compound. Its molecular formula is C12H21NO6 and its molecular weight is 275.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

One millimole of t-butoxycarbonyl-glycine in 10 ml methylene chloride at 0° is treated successively with one millimole each of triethylamine and isobutyl chloroformate, forming N-(t-butoxycarbonyl)glycyl i-butyl carbonate. To this solution at -78° is added p-nitrobenzyl 5-methoxymethyl 6H-1,3-thiazine-4-carboxylate and then a second millimole of triethylamine. The reaction mixture is allowed to warm to room temperature over one hour, and kept at 25° one hour. The mixture is then washed successively with aqueous pH 2 buffer, water, and aqueous bicarbonate, dried with MgSO4, filtered and evaporated, affording p-nitrobenzyl 7-t-butoxycarbonylamino-3-methoxymethyl decephalosporanate, which may be purified if desired by chromatography on silica gel, eluting with 4:1 chloroform-ethyl acetate.